Facile one-pot synthesis of γ-Fe2O3 nanoparticles by inductive heating
Materials Advances Pub Date: 2021-08-04 DOI: 10.1039/D1MA00280E
Abstract
The direct one-pot synthesis of γ-Fe2O3 nanoparticles (NPs) has been demonstrated through a facile inductive heating method. Acetylferrocene, a solid precursor, has been used for the first time to the best of our knowledge during the synthesis. Traditionally, solid precursors have not been used in the hot-injection (HI) technique because of their limited solubility and less likely outcome to produce the high supersaturation needed for diffusion-limited growth of the NPs. Oleylamine and trioctylamine serve as a solvent, a binding ligand, and a reducing agent in the synthesis to produce γ-Fe2O3 NPs with relatively narrow size distribution. The structures, morphologies, and magnetic properties of γ-Fe2O3 NPs are studied. The phase pure γ-Fe2O3 NPs obtained display uniform morphology and good magnetic property. Therefore, the inductive heating technique has the potential to provide an industrial level scale-up synthesis in continuous reactors, which is not available for the HI method relying on batch synthesis.
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Journal Name:Materials Advances
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CAS no.: 89640-58-4